Cas no 177420-64-3 (2-Bromo-6-(trifluoromethyl)benzoic Acid)

2-Bromo-6-(trifluoromethyl)benzoic acid is a halogenated benzoic acid derivative featuring both bromo and trifluoromethyl functional groups at the 2- and 6-positions, respectively. This compound is valued for its versatility as a synthetic intermediate in pharmaceutical and agrochemical research, where its electron-withdrawing substituents enhance reactivity in cross-coupling and nucleophilic substitution reactions. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds. Its crystalline solid form and well-defined structure facilitate purification and handling. The product is commonly employed in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Storage under inert conditions is recommended to maintain stability.
2-Bromo-6-(trifluoromethyl)benzoic Acid structure
177420-64-3 structure
Product Name:2-Bromo-6-(trifluoromethyl)benzoic Acid
CAS No:177420-64-3
MF:C8H4BrF3O2
MW:269.015372276306
MDL:MFCD06253757
CID:1003800
PubChem ID:4737630
Update Time:2025-06-07

2-Bromo-6-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-(trifluoromethyl)benzoic acid
    • 2-Bromo-6-trifluoromethylbenzoic acid
    • 3-Bromo-2-carboxybenzotrifluoride
    • CL8033
    • 3-Bromo-2-carboxybenzotrifluoride, 6-Bromo-alpha,alpha,alpha-trifluoro-o-toluic acid
    • Benzoic acid, 2-bromo-6-(trifluoromethyl)-
    • AZERNJLIPMDNFQ-UHFFFAOYSA-N
    • PC2856
    • FCH1378074
    • AB0031029
    • AX8219042
    • ST24040175
    • X3350
    • A881465
    • MFCD06253757
    • 177420-64-3
    • DTXSID30406157
    • SCHEMBL3374645
    • 2-bromo-6-(trifluoromethyl)benzoicAcid
    • AKOS003587361
    • SY104142
    • CS-0060303
    • Z1269123983
    • 2-Bromo-6-(trifluoromethyl)benzoic acid 97per cent
    • PS-7296
    • EN300-111459
    • 2-Bromo-6-(trifluoromethyl)benzoic acid 97%
    • 2-Bromo-6-(trifluoromethyl)benzoic Acid
    • MDL： MFCD06253757
    • Inchi： 1S/C8H4BrF3O2/c9-5-3-1-2-4(8(10,11)12)6(5)7(13)14/h1-3H,(H,13,14)
    • InChI Key： AZERNJLIPMDNFQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C(F)(F)F)=C1C(=O)O

Computed Properties

  • Exact Mass: 267.93500
  • Monoisotopic Mass: 267.93468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3

Experimental Properties

  • Melting Point: 134-138°C
  • PSA: 37.30000
  • LogP: 3.16610

2-Bromo-6-(trifluoromethyl)benzoic Acid Security Information

2-Bromo-6-(trifluoromethyl)benzoic Acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-6-(trifluoromethyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152786-5g
2-bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 95+%
5g
 $382 2021-06-17
Apollo Scientific
PC2856-250mg
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 97%
250mg
 £10.00 2023-09-02
Apollo Scientific
PC2856-1g
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 97%
1g
 £68.00 2023-04-22
Apollo Scientific
PC2856-5g
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 97%
5g
 £238.00 2023-04-22
ChemScence
CS-0060303-1g
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 99.66%
1g
 $52.0 2022-04-27
ChemScence
CS-0060303-5g
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 99.66%
5g
 $234.0 2022-04-27
ChemScence
CS-0060303-10g
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 99.66%
10g
 $456.0 2022-04-27
ChemScence
CS-0060303-25g
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3 99.66%
25g
 $1027.0 2022-04-27
TRC
B695463-100mg
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3
100mg
 $ 64.00 2023-04-18
TRC
B695463-250mg
2-Bromo-6-(trifluoromethyl)benzoic acid
 177420-64-3
250mg
 $ 115.00 2023-04-18

2-Bromo-6-(trifluoromethyl)benzoic Acid Related Literature

Related Categories

177420-64-3 (2-Bromo-6-(trifluoromethyl)benzoic Acid) Related Products

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited